Cas no 121086-19-9 (4-Bromo-N-isopropylaniline)

• Product Name: 4-Bromo-N-isopropylaniline
• CAS No: 121086-19-9
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD08691756
• CID: 63536
• PubChem ID: 10488798
• Update Time: 2025-10-29

4-Bromo-N-isopropylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-isopropylaniline
• 4-Bromo-N-(propan-2-yl)aniline
• (4-Bromophenyl)isopropylamine
• (4-bromophenyl)isopropylamine(SALTDATA: HBr)
• 4-bromo-N-propan-2-ylaniline
• CHEMBRDG-BB 5940253
• UKRORGSYN-BB BBV-131748
• N-Isopropyl-4-broMoaniline
• Benzenamine,4-bromo-N-(1-methylethyl)-
• 1-bromo-4-(isopropylamino)-benzene
• Z8271
• 086B199
• ;(4-BROMOPHENYL)ISOPROPYLAMINE
• DTXSID70440752
• MFCD08691756
• SCHEMBL1455728
• 4-Bromo-N-(propan-2-yl)aniline; (4-Bromophenyl)isopropylamine
• GCAYZUSDLCJJAW-UHFFFAOYSA-N
• CS-0154187
• A891959
• AKOS000240652
• 121086-19-9
• SY122180
• s11834
• BS-14953
• EN300-164196

• MDL： MFCD08691756
• Inchi： 1S/C9H12BrN/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7,11H,1-2H3
• InChI Key： GCAYZUSDLCJJAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C)C

Computed Properties

• Exact Mass: 213.01500
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Density: 1.351
• Boiling Point: 266.236°C at 760 mmHg
• Flash Point: 114.816°C
• Refractive Index: 1.581
• PSA: 12.03000
• LogP: 3.34240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromo-N-isopropylaniline

Introduction to 4-Bromo-N-isopropylaniline (CAS No. 121086-19-9)

4-Bromo-N-isopropylaniline, with the chemical formula C₉H₁₂NBr, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 121086-19-9, has garnered attention due to its versatile applications in synthesizing various bioactive molecules. The presence of both bromine and anisopropylamino groups makes it a valuable intermediate in the development of pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

The structural uniqueness of 4-Bromo-N-isopropylaniline lies in its ability to serve as a precursor for more complex molecules. Its bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing heterocyclic frameworks prevalent in modern drug candidates. Meanwhile, the isopropylamino group contributes to the compound's solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.

In recent years, the pharmaceutical industry has seen a surge in interest for small molecule modulators targeting protein-protein interactions (PPIs). 4-Bromo-N-isopropylaniline has been explored as a key building block in designing molecules that can disrupt aberrant PPIs associated with diseases like cancer and neurodegeneration. For instance, studies have demonstrated its utility in generating inhibitors of kinases and transcription factors, which play crucial roles in cellular signaling pathways.

One of the most compelling aspects of CAS No. 121086-19-9 is its role in the synthesis of novel antipsychotic and anti-inflammatory agents. Researchers have leveraged its structural features to develop derivatives that exhibit potent activity against specific targets. A notable example comes from a recent study published in the Journal of Medicinal Chemistry, where a series of analogs derived from 4-Bromo-N-isopropylaniline showed significant efficacy in preclinical models of schizophrenia and rheumatoid arthritis. These findings highlight the compound's potential as a lead structure for further drug development.

The synthesis of 4-Bromo-N-isopropylaniline typically involves bromination of anisidine followed by N-alkylation with isopropylamine. This approach offers good yields and purity, making it a preferred method for industrial-scale production. Advances in catalytic systems have further refined this process, enabling greener and more efficient synthetic routes. For instance, palladium-catalyzed Buchwald reactions have been employed to improve regioselectivity and reduce byproduct formation.

The compound's pharmacological profile has also been investigated for its potential antimicrobial properties. Preliminary studies suggest that derivatives of CAS No. 121086-19-9 can inhibit the growth of certain bacterial strains by interfering with essential metabolic pathways. This finding opens up new avenues for developing novel antibiotics, particularly against multidrug-resistant pathogens. The ability to modify both the bromine and amine moieties allows for fine-tuning of antimicrobial activity, making this compound a promising candidate for antibiotic discovery programs.

In addition to its pharmaceutical applications, 4-Bromo-N-isopropylaniline finds utility in materials science. Its aromatic structure and functional groups make it suitable for designing organic semiconductors and liquid crystals. Researchers are exploring its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where its electron-donating properties could enhance device performance.

The future prospects of CAS No. 121086-19-9 are vast, with ongoing research focusing on expanding its applications across multiple domains. As computational chemistry techniques advance, virtual screening methods are being employed to identify new derivatives with enhanced biological activity. These efforts are complemented by experimental validation, ensuring that promising candidates are thoroughly evaluated before moving into clinical trials.

In conclusion, 4-Bromo-N-isopropylaniline represents a cornerstone compound in modern chemical synthesis and drug discovery. Its unique structural features and reactivity profile make it indispensable for researchers working on cutting-edge therapeutic agents. As scientific understanding evolves, the potential applications of this compound will continue to expand, driving innovation across pharmaceuticals and materials science.